Graphite bisulfate

• CAS No.: 12689-13-3
• Molecular Formula: C48H206O28S7
• Molecular Weight: 1456.568
• IUPAC Name: methane;sulfuric acid
• InChI: InChI=1S/48CH4.7H2O4S/c;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;7*1-5(2,3)4/h48*1H4;7*(H2,1,2,3,4)
• InChI Key: QLTDWCHQCKHGGO-UHFFFAOYSA-N
• SMILES: C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O
• Synonyms: GRAPHITE BISULFATE)

Description

Sulfuric acid, compound with graphite (7:48), is a unique intercalation compound where sulfuric acid molecules are inserted between the layers of graphite. This compound is known for its distinctive properties, which arise from the interaction between the sulfuric acid and the graphite layers. It is used in various scientific and industrial applications due to its enhanced chemical reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of sulfuric acid, compound with graphite, typically involves the intercalation of sulfuric acid into graphite. One common method is the Hummers’ method, which involves the oxidation of graphite using a mixture of concentrated sulfuric acid and potassium permanganate. The process includes the following steps:

Intercalation: Graphite is mixed with concentrated sulfuric acid and potassium permanganate at low temperatures (0-4°C).

Oxidation: The mixture is then heated to initiate the oxidation process, leading to the formation of graphite oxide.

Purification: The resulting product is washed with deionized water, hydrogen peroxide, and hydrochloric acid to remove impurities and obtain the final compound

Industrial Production Methods: Industrial production of this compound follows similar principles but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure consistent quality and yield. Electrochemical methods have also been explored for large-scale production, offering higher efficiency and safety .

Chemical Reactions Analysis

Types of Reactions: Sulfuric acid, compound with graphite, undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to produce graphene oxide, which involves the use of strong oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can convert the oxidized product back to a more reduced form, such as reduced graphene oxide, using reducing agents like hydrazine.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups, enhancing its chemical versatility.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, sodium nitrate.

Reducing Agents: Hydrazine, sodium borohydride.

Reaction Conditions: Typically conducted at controlled temperatures and in the presence of acids or bases to facilitate the reactions.

Major Products:

Graphene Oxide: Formed through oxidation.

Reduced Graphene Oxide: Formed through reduction.

Functionalized Graphite: Formed through substitution reactions.

Scientific Research Applications

Sulfuric acid, compound with graphite, has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of graphene oxide and other graphene-based materials.

Biology: Investigated for its potential use in biosensors and drug delivery systems due to its high surface area and functionalizability.

Medicine: Explored for its use in medical imaging and as a component in therapeutic agents.

Industry: Utilized in the production of high-performance materials, such as conductive inks, coatings, and composites

Mechanism of Action

The mechanism of action of sulfuric acid, compound with graphite, involves the intercalation of sulfuric acid molecules between the graphite layers. This intercalation increases the spacing between the layers, enhancing the compound’s reactivity. The sulfuric acid molecules can donate protons, facilitating various chemical reactions. The oxidation process involves the formation of oxygen-containing functional groups, such as hydroxyl and epoxide groups, which further modify the chemical properties of the compound .

Comparison with Similar Compounds

Graphite Oxide: Similar in structure but with different oxidation levels.

Graphene Oxide: A highly oxidized form of graphite.

Expanded Graphite: Produced by exfoliating graphite, leading to increased surface area and reactivity.

Uniqueness: Sulfuric acid, compound with graphite, is unique due to its specific intercalation structure, which provides a balance between reactivity and stability. This compound offers a versatile platform for further chemical modifications and applications, distinguishing it from other graphite-based materials .